[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate
• InChI: InChI=1S/C16H17N3O5S2/c1-2-3-13(21)24-12-7-23-10(6-11(12)20)8-25-16-19-18-15(26-16)17-14(22)9-4-5-9/h6-7,9H,2-5,8H2,1H3,(H,17,18,22)
• InChI Key: GDMBXNXKQFZNFM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=COC(=CC1=O)CSC2=NN=C(S2)NC(=O)C3CC3
• Molecular Formula: C16H17N3O5S2
• Molecular Weight: 395.5 g/mol

Description

“[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate” is a chemical compound with the molecular formula C20H25N3O5S2. It is offered by Benchchem for research purposes.

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of this compound. For more detailed information, it is recommended to inquire with the supplier or conduct a more specific search.

Scientific Research Applications

Synthesis and Structural Analysis

Solvatomorphism in Thiadiazole Derivatives
D. Kamiński et al. (2010) explored the solvatomorphism of 2-(4-Fluorophenylamino)-5-(2,4-dihydroxybenzeno)-1,3,4-thiadiazole chloride (FABT), a compound with structural similarity, focusing on its crystal structure variations when grown from different alcohol solutions. The study revealed how solvent molecules influence the properties of FABT crystal lattices, suggesting potential applicability in designing materials with specific crystalline properties (Kamiński et al., 2010).

Reactivity and Applications in Synthesis

Thiocarbonyl Ylides and Stereochemical Properties
R. Kellogg et al. (1976) discussed the reactivity of thiadiazolidines derived from 4-t-butylcyclohexanone, exploring their conversion into various stereoisomeric forms. This study provides insight into the stereochemical complexity and reactivity of thiadiazole derivatives, which could be relevant for the synthesis of structurally complex molecules (Kellogg et al., 1976).

Antibacterial Properties of Heterocyclic Compounds
M. E. Azab et al. (2013) synthesized new heterocyclic compounds featuring a sulfonamido moiety, aiming to evaluate their antibacterial activity. This research suggests potential biomedical applications of compounds with thiadiazole structures, highlighting their role in developing new antibacterial agents (Azab et al., 2013).

Novel Synthesis Techniques

Multicomponent Reactions Involving Cyanoacetic Acid
A. M. Shestopalov et al. (2008) reviewed multicomponent reactions of carbonyl compounds with derivatives of cyanoacetic acid, highlighting their utility in synthesizing carbo- and heterocycles. This review may provide valuable insights into the synthesis strategies that could be applicable to compounds similar to "[6-[[5-(Cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] butanoate," emphasizing the versatility of thiadiazole-containing compounds in organic synthesis (Shestopalov et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. It is recommended to refer to the supplier’s safety data sheet or other reliable sources for this information.